Cas no 2233-29-6 (2,3,4-Trimethylpyridine)

• Product Name: 2,3,4-Trimethylpyridine
• CAS No: 2233-29-6
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 271719
• PubChem ID: 16691
• Update Time: 2025-04-19

2,3,4-Trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethyl-Pyridine
• Pyridine, 2,3,4-trimethyl-
• 2,3,4-trimethylpyridine
• NS00027132
• UNII-720P8M59GM
• 720P8M59GM
• EINECS 218-775-0
• Q27266001
• DTXSID90176869
• SCHEMBL7488
• 2233-29-6
• Pyridine, trimethyl-
• 2,3,4-Collidine
• 2, 3, 4-trimethylpyridine
• 2,3,4-Trimethylpyridine

• Inchi： 1S/C8H11N/c1-6-4-5-9-8(3)7(6)2/h4-5H,1-3H3
• InChI Key： HOPRXXXSABQWAV-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C)C=1C

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.9127
• Melting Point: -56.98°C (estimate)
• Boiling Point: 180.91°C (estimate)
• Refractive Index: 1.5150
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines